Cas no 119162-58-2 (3-Benzyl-isoxazol-5-ylamine)

• Product Name: 3-Benzyl-isoxazol-5-ylamine
• CAS No: 119162-58-2
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD16301537
• CID: 1211416
• PubChem ID: 60174253
• Update Time: 2025-04-20

3-Benzyl-isoxazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-benzylisoxazol-5-amine
• 3-Benzyl-Isoxazol-5-Ylamine
• 3-Benzyl-Isoxazol-5-Ylamine(WX609188)
• EN300-1864129
• 119162-58-2
• 3-benzyl-1,2-oxazol-5-amine
• Z1255417836
• MFCD16301537
• 3-(Phenylmethyl)-5-isoxazolamine
• 5-Isoxazolamine, 3-(phenylmethyl)-
• SCHEMBL1984411
• PJEXDUCPZGTNTP-UHFFFAOYSA-N
• STL227941
• AKOS015996975
• CS-0214647
• AM806223
• 3-Benzyl-isoxazol-5-ylamine

• MDL： MFCD16301537
• Inchi： 1S/C10H10N2O/c11-10-7-9(12-13-10)6-8-4-2-1-3-5-8/h1-5,7H,6,11H2
• InChI Key： PJEXDUCPZGTNTP-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05